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Compound of Interest

Compound Name:
5-Chloro-3-fluoro-N-methylpyridin-

2-amine

Cat. No.: B1366528 Get Quote

An In-Depth Technical Guide to the Molecular Weight of 5-Chloro-3-fluoro-N-methylpyridin-
2-amine

This guide provides a detailed overview of the molecular weight of 5-Chloro-3-fluoro-N-
methylpyridin-2-amine, a compound of interest for researchers, scientists, and professionals

in the field of drug development.

Molecular Composition and Weight
The molecular formula for 5-Chloro-3-fluoro-N-methylpyridin-2-amine is C₆H₆ClFN₂.[1][2]

The molecular weight is a critical parameter for a wide range of applications, from reaction

stoichiometry to the interpretation of analytical data. The calculated molecular weight, based on

the atomic masses of its constituent elements, is approximately 160.58 g/mol .[1]

Data Presentation: Atomic Composition and Molecular
Weight Contribution
The following table details the contribution of each element to the overall molecular weight of

the compound.
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Element Symbol Count
Atomic Weight
(amu)

Total
Contribution
(amu)

Carbon C 6 12.011 72.066

Hydrogen H 6 1.008 6.048

Chlorine Cl 1 35.45 35.45

Fluorine F 1 18.998 18.998

Nitrogen N 2 14.007 28.014

Total 160.576

Note: Atomic weights are based on IUPAC standard atomic weights and may vary slightly

based on isotopic abundance.[3][4][5][6][7][8][9]

Experimental Determination of Molecular Weight
While the theoretical molecular weight provides a precise value, experimental verification is

essential for confirming the identity and purity of a synthesized compound. Mass spectrometry

is the primary technique employed for this purpose.

Experimental Protocol: Molecular Weight Determination
by Mass Spectrometry
Objective: To experimentally determine the molecular weight of 5-Chloro-3-fluoro-N-
methylpyridin-2-amine.

Methodology:

Sample Preparation:

Dissolve a small quantity (typically <1 mg) of the synthesized 5-Chloro-3-fluoro-N-
methylpyridin-2-amine in a suitable volatile solvent (e.g., methanol, acetonitrile) to a final

concentration of approximately 1 µg/mL.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://en.wikipedia.org/wiki/Chlorine
https://www.britannica.com/science/nitrogen
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://en.wikipedia.org/wiki/Hydrogen
https://www.westfield.ma.edu/personalpages/cmasi/gen_chem1/Atomic%20and%20molar%20mass/atomic_and_molar_mass.htm
https://byjus.com/chemistry/fluorine/
https://periodic-table.rsc.org/element/9/fluorine
https://www.benchchem.com/product/b1366528?utm_src=pdf-body
https://www.benchchem.com/product/b1366528?utm_src=pdf-body
https://www.benchchem.com/product/b1366528?utm_src=pdf-body
https://www.benchchem.com/product/b1366528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure the sample is fully dissolved to prevent clogging of the instrument's sample

introduction system.

Instrumentation:

A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF), Orbitrap) is preferred for

accurate mass determination.

Electrospray ionization (ESI) is a common ionization technique for this type of molecule.

Mass Spectrometry Analysis:

Infusion: The prepared sample solution is introduced into the mass spectrometer's ion

source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

Ionization: In the ESI source, a high voltage is applied to the sample solution, causing it to

form a fine spray of charged droplets. As the solvent evaporates, the analyte molecules

become charged, typically forming protonated molecules [M+H]⁺ in positive ion mode.

Mass Analysis: The generated ions are then guided into the mass analyzer, which

separates them based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which

plots ion intensity versus m/z.

Data Analysis:

The mass spectrum will show a peak corresponding to the protonated molecule [M+H]⁺.

The m/z value of this peak is recorded. To determine the molecular weight (M) of the

neutral molecule, subtract the mass of a proton (approximately 1.007 amu) from the

observed m/z value.

The presence of chlorine will result in a characteristic isotopic pattern, with a peak for the

³⁵Cl isotope and a smaller peak (approximately one-third the intensity) at M+2 for the ³⁷Cl

isotope, further confirming the compound's identity.
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Workflow and Pathway Visualization
The following diagrams illustrate the logical workflow for the determination of the molecular

weight of 5-Chloro-3-fluoro-N-methylpyridin-2-amine.
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Caption: Theoretical Molecular Weight Calculation Workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1366528?utm_src=pdf-body
https://www.benchchem.com/product/b1366528?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Verification (Mass Spectrometry)

Sample Preparation

Mass Spectrometry Analysis

Data Acquisition (m/z)

Data Analysis

Experimental Molecular Weight

Click to download full resolution via product page

Caption: Experimental Molecular Weight Determination Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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